Methyl 2-cyclobutyl-2-(methylamino)acetate HCl
CAS No.:
Cat. No.: VC16208255
Molecular Formula: C8H16ClNO2
Molecular Weight: 193.67 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C8H16ClNO2 |
|---|---|
| Molecular Weight | 193.67 g/mol |
| IUPAC Name | methyl 2-cyclobutyl-2-(methylamino)acetate;hydrochloride |
| Standard InChI | InChI=1S/C8H15NO2.ClH/c1-9-7(8(10)11-2)6-4-3-5-6;/h6-7,9H,3-5H2,1-2H3;1H |
| Standard InChI Key | MGOAZAIFDOJWMH-UHFFFAOYSA-N |
| Canonical SMILES | CNC(C1CCC1)C(=O)OC.Cl |
Introduction
Chemical Identity and Structural Features
Molecular Composition and Nomenclature
Methyl 2-cyclobutyl-2-(methylamino)acetate HCl is systematically named according to IUPAC guidelines as methyl 2-cyclobutyl-2-(methylamino)acetate hydrochloride . The molecular formula confirms the presence of a cyclobutyl group (), a methylamino group (), and a methyl ester (), with the hydrochloride counterion contributing the chloride atom . The SMILES notation further delineates its structure, highlighting the cyclobutane ring (C1CCC1) and the ester linkage .
Table 1: Key Chemical Properties
| Property | Value | Source |
|---|---|---|
| CAS Number | 1507751-15-6 | |
| Molecular Formula | ||
| Molecular Weight | 193.67 g/mol | |
| Purity | 95–97% | |
| Storage Conditions | Sealed, dry, 2–8°C |
Synthesis and Structural Analogues
Structural Analogues
A closely related compound, methyl 2-amino-2-cyclobutylacetate hydrochloride (CAS 2089292-08-8), shares the cyclobutyl and ester motifs but lacks the methyl substitution on the amino group . This analogue, with a molecular weight of 179.64 g/mol (), underscores the impact of N-methylation on molecular geometry and potential reactivity .
Physical and Chemical Properties
Computational Chemistry Insights
Though computational data for methyl 2-cyclobutyl-2-(methylamino)acetate HCl are scarce, its analogue (CAS 2089292-08-8) exhibits a topological polar surface area (TPSA) of 52.32 Ų and a logP value of 0.7086, suggesting moderate hydrophilicity and membrane permeability . These properties imply potential bioavailability challenges, common in cyclobutane-containing molecules due to ring strain .
| Supplier | Purity | Packaging | Price |
|---|---|---|---|
| Activate Scientific | 95+% | 1 g | $765 |
| Acrotein | 97% | 0.25 g | $247.5 |
These costs reflect its niche application and specialized synthesis requirements .
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